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Compound Name:
Tetramethylammonium

hydrogensulfate

Cat. No.: B1630505 Get Quote

Tetramethylammonium Hydrogensulfate: A
Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

tetramethylammonium hydrogensulfate, with a focus on its molecular weight and chemical

formula. This information is crucial for researchers and professionals in drug development and

various scientific fields who utilize this compound in applications such as ion pair

chromatography and phase transfer catalysis.

Core Physicochemical Data
Tetramethylammonium hydrogensulfate is a quaternary ammonium salt that is widely used

in analytical chemistry and organic synthesis.[1] A clear understanding of its fundamental

properties is essential for its effective application. The key quantitative data for this compound

are summarized below.
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Property Value Source(s)

Molecular Formula C4H13NO4S [2][3][4][5]

Molecular Weight 171.22 g/mol [1][2][6]

Alternate Molecular Formula C4H12N·HSO4 [1]

Synonyms
Tetramethylammonium

bisulfate
[7]

Note: Some sources may list the molecular weight as 171.21 g/mol .[5][7] The anhydrous basis

is also commonly cited.[6]

Chemical Structure and Formula
The chemical formula of tetramethylammonium hydrogensulfate is C4H13NO4S.[2][3][4][5]

This formula represents the composition of the ionic compound, which consists of a

tetramethylammonium cation and a hydrogensulfate anion.

The structure of these two components is visualized in the diagram below.
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Ionic components of the compound.

Applications in Research and Development
Tetramethylammonium hydrogensulfate is a versatile reagent with important applications in

both analytical and synthetic chemistry.

Ion Pair Chromatography
In high-performance liquid chromatography (HPLC), it is frequently used as an ion-pairing

reagent.[1] This technique is essential for the separation of ionic and polar analytes on

reversed-phase columns. The tetramethylammonium cation forms an ion pair with an anionic

analyte, effectively increasing the hydrophobicity of the analyte and enhancing its retention on

the nonpolar stationary phase. This leads to improved resolution and separation of complex

mixtures, which is particularly valuable in pharmaceutical analysis.[1]

The general mechanism for ion pair chromatography is illustrated in the following workflow.

Ion Pair Chromatography Workflow

Ionic Analyte in Mobile Phase Addition of Tetramethylammonium
Hydrogensulfate (Ion Pair Reagent) Formation of a Neutral Ion Pair Interaction with Reversed-Phase

Stationary Phase Separation and Elution
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Workflow of ion pair chromatography.

Phase Transfer Catalysis
As a phase transfer catalyst, tetramethylammonium hydrogensulfate facilitates reactions

between reactants that are located in different immiscible phases (e.g., an aqueous phase and

an organic phase). The tetramethylammonium cation can transport an anionic reactant from the

aqueous phase into the organic phase, where it can then react with an organic-soluble

substrate. This is particularly useful in organic synthesis for increasing reaction rates and

yields.[1]

The logical relationship in phase transfer catalysis is depicted below.

Phase Transfer Catalysis Mechanism

Aqueous Phase
(contains anionic reactant)

Tetramethylammonium Cation
(Catalyst)
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Mechanism of phase transfer catalysis.

Role in Drug Development
In pharmaceutical development, tetramethylammonium hydrogensulfate can aid in drug

formulation by enhancing the solubility and stability of active pharmaceutical ingredients (APIs).

[1] Its ability to interact with ionic species makes it a valuable excipient in creating more
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effective medication formulations. Further research into its specific applications in this area is

ongoing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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